1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-4-(4-methoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H21ClN2O3S/c1-24-17-5-7-18(8-6-17)25(22,23)21-11-9-20(10-12-21)14-15-3-2-4-16(19)13-15/h2-8,13H,9-12,14H2,1H3
• InChI Key: FIILFJBXWCRCPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C18H21ClN2O3S
• Molecular Weight: 380.9 g/mol

Description

1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine, also known as CBMPS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CBMPS is a piperazine derivative that has a sulfonyl group and a chlorobenzyl group attached to the piperazine ring.

Mechanism of Action

1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine exerts its effects by modulating the activity of various enzymes and receptors, including PDEs, CNGs, and GPCRs. 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been shown to bind to the catalytic site of PDE5 and inhibit its activity, which leads to an increase in the levels of cGMP and activation of PKG. 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has also been shown to bind to the pore-forming region of CNGs and block ion permeation, which leads to a decrease in the levels of cGMP and inhibition of ion channel activity. 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has also been shown to bind to the transmembrane region of GPCRs and modulate their activity, which leads to a variety of downstream effects.
Biochemical and Physiological Effects
1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has a variety of biochemical and physiological effects depending on the target enzyme or receptor. Inhibition of PDE5 by 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine leads to an increase in the levels of cGMP, which leads to relaxation of smooth muscle tone and vasodilation. Inhibition of CNGs by 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine leads to a decrease in the levels of cGMP, which leads to inhibition of ion channel activity and modulation of sensory perception. Modulation of GPCRs by 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine leads to a variety of downstream effects, including activation of intracellular signaling pathways and modulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has several advantages for lab experiments, including its high purity, stability, and selectivity for specific targets. 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine can be synthesized in large quantities with high yield and purity, which makes it an ideal tool for studying the role of specific enzymes or receptors in various physiological processes. However, 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine also has some limitations, including its potential toxicity and limited solubility in aqueous solutions. 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine should be used with caution in experiments involving live animals or human subjects, and appropriate safety measures should be taken to minimize the risk of toxicity.

Future Directions

1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has significant potential for future research in various fields, including neuroscience, pharmacology, and cancer research. Future research could focus on developing more selective and potent inhibitors of specific enzymes or receptors, as well as exploring the potential therapeutic applications of 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine in various diseases. 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine could also be used as a tool to study the role of PKG in various physiological processes, as well as the regulation of ion channels and neurotransmitter release. Overall, 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine represents a promising avenue for future research in the field of chemical biology.

Scientific Research Applications

1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and cancer research. In neuroscience, 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been shown to inhibit the activity of protein kinase G (PKG), which is involved in various neuronal functions such as synaptic plasticity, learning, and memory. 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has also been used as a tool to study the role of PKG in the regulation of ion channels and neurotransmitter release.
In pharmacology, 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been shown to modulate the activity of various enzymes and receptors, including phosphodiesterases (PDEs), cyclic nucleotide-gated ion channels (CNGs), and G protein-coupled receptors (GPCRs). 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been used as a selective inhibitor of PDE5, which is involved in the regulation of smooth muscle tone and blood flow. 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has also been used as a tool to study the role of CNGs and GPCRs in various physiological processes.
In cancer research, 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been used as a selective inhibitor of PDE5 in cancer cells, which has been shown to decrease the levels of cGMP and induce apoptosis. 1-(3-chlorobenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has also been used as a tool to study the role of PKG in the regulation of cancer cell migration and invasion.